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Compound Name: POTASSIUM PENTASULFIDE)

Cat. No.: B1172675 Get Quote

Application Notes and Protocols for Potassium
Pentasulfide
For Researchers, Scientists, and Drug Development Professionals

1.0 General Information

Potassium pentasulfide (K₂S₅) is an inorganic compound that appears as a red-orange or

yellow solid.[1][2] It is one of several potassium polysulfides and is known for its high reactivity.

[1][2] In laboratory and industrial settings, it is utilized as a reagent in chemical synthesis,

particularly for creating organic sulfur compounds, in the petroleum industry for desulfurization,

and in the manufacturing of pharmaceuticals and pesticides.[2] The compound dissolves in

water and decomposes rapidly in air.[1] Due to its hazardous nature, strict adherence to safety

protocols during handling and storage is mandatory.[2]

2.0 Hazard Identification and Safety

Potassium pentasulfide is classified as a hazardous substance with multiple risks.[3]

Physical Hazards: It is a self-heating solid in large quantities and may catch fire (Self-

heating, Category 2).[3] During processing, fine dust particles can form explosive mixtures in

the air.
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Health Hazards: It causes severe skin burns and eye damage (Skin Corrosion, Category 1B;

Serious Eye Damage, Category 1).[3] Inhalation of dust may cause respiratory irritation.[3]

Environmental Hazards: The substance is very toxic to aquatic life.[3]

Reactivity Hazards: Contact with acids liberates toxic and flammable hydrogen sulfide gas.

[3][4] It can react violently with water and is incompatible with strong acids, bases, and

oxidizing agents.[3][5][6]

3.0 Data Presentation: Physicochemical and Safety Data

The following table summarizes key quantitative data for potassium pentasulfide.

Property Value Source(s)

Chemical Formula K₂S₅ [7][8]

Molecular Weight 238.5 g/mol [7][8]

Appearance Red-orange or yellow solid [1][2]

Density 1.805 - 2.192 g/cm³ at 20 °C [4][6]

Decomposition Temperature >500 °C [6]

pH
~13 (10 g/L aqueous solution

at 20°C)
[6]

Water Solubility ~1,211 g/L at 20 °C [6]

Transport Hazard Class
4.2 (Spontaneously

combustible)
[2]

4.0 Experimental Protocols

4.1 Protocol: Weighing and Preparing a Potassium Pentasulfide Stock Solution

This protocol outlines the procedure for safely weighing solid potassium pentasulfide and

preparing an aqueous stock solution. This process must be conducted within a certified

chemical fume hood.
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4.1.1 Materials and Equipment

Potassium pentasulfide (solid)

Deionized water (degassed)

Inert gas (Nitrogen or Argon)

Chemical fume hood

Analytical balance

Glass beaker and stirring rod

Volumetric flask

Spatula

Wash bottle

Appropriate Personal Protective Equipment (PPE)

4.1.2 Procedure

Preparation: Before starting, ensure the chemical fume hood is operational and the work

area is clean and free of incompatible materials, especially acids.[9] Place all necessary

equipment inside the hood. Ensure an eyewash station and safety shower are accessible.[5]

Inert Atmosphere: Purge the container of potassium pentasulfide with an inert gas (e.g.,

nitrogen) before opening to minimize contact with air and moisture.[5][10]

Weighing: Carefully weigh the desired amount of potassium pentasulfide on an analytical

balance inside the fume hood. Use a clean spatula. Avoid creating dust.[9][11] Close the

primary container tightly under an inert atmosphere immediately after dispensing.

Dissolution: Place the weighed solid into a beaker. Slowly add a portion of the degassed

deionized water while gently stirring to dissolve the solid. The reaction can be exothermic;

proceed with caution.
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Transfer: Once the solid is fully dissolved, carefully transfer the solution to a volumetric flask.

Dilution: Rinse the beaker with additional deionized water and add the rinsings to the

volumetric flask to ensure a complete transfer. Dilute the solution to the final volume with

deionized water, cap the flask, and invert several times to mix thoroughly.

Storage: Transfer the prepared solution to a tightly sealed and clearly labeled container.

Store in a designated cool, dark, and well-ventilated area away from incompatibles.[3]

Decontamination: Decontaminate the spatula, beaker, and stirring rod with copious amounts

of water within the fume hood.

Waste Disposal: Dispose of any contaminated materials (e.g., weighing paper, disposable

gloves) in a designated hazardous waste container according to institutional and local

regulations.[11]

Final Steps: Wash hands and any exposed skin thoroughly with soap and water after

completing the procedure.[3][9]

5.0 Handling and Storage Workflow

The following diagram illustrates the standard workflow for the safe handling and storage of

potassium pentasulfide in a laboratory environment.
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Caption: Workflow for Safe Handling of Potassium Pentasulfide.
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6.0 Emergency Procedures

6.1 First Aid Measures

Inhalation: Remove the person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.[9] Do not use mouth-to-mouth resuscitation if the substance

was inhaled.[9]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with

large amounts of water for at least 15 minutes.[9] Seek immediate medical attention.[9]

Eye Contact: Immediately rinse eyes cautiously with plenty of water for several minutes, also

under the eyelids.[9] Remove contact lenses if present and easy to do so. Continue rinsing.

[9] Call an ophthalmologist or physician immediately.[9]

Ingestion: Rinse mouth with water. Do NOT induce vomiting, as this may risk perforation of

the esophagus.[9] Seek immediate medical attention.[9]

6.2 Spill Response

Personal Precautions: Evacuate the area. Wear full personal protective equipment, including

respiratory protection.[3] Avoid inhaling dust and prevent contact with skin and eyes.[3]

Environmental Precautions: Prevent the substance from entering drains, surface water, or

ground water.[3]

Containment and Cleaning: Cover drains.[11] Carefully sweep or shovel the spilled solid into

a suitable, labeled container for disposal.[9] Avoid generating dust.[9][11] Clean the affected

area thoroughly.

7.0 Disposal Considerations

All waste containing potassium pentasulfide must be treated as hazardous waste.

Dispose of the chemical and its container through a licensed waste disposal contractor.[9]

Do not mix with other waste.[11]
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Uncleaned containers should be handled with the same precautions as the product itself.[11]

Do not allow the product to be released into the environment.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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